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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749 Get Quote

For researchers, scientists, and drug development professionals, understanding the

environmental impact of chemical compounds is a critical aspect of product stewardship and

regulatory compliance. This guide provides a comparative analysis of the ecotoxicology and

environmental fate of 2-methylpentadecane against other relevant alkanes, including the

linear n-hexadecane and the branched-chain isoprenoids, pristane and phytane. This

comparison is supported by available experimental and estimated data to facilitate informed

decision-making.

Executive Summary
Alkanes, a class of saturated hydrocarbons, exhibit a range of environmental behaviors

influenced by their structure, branching, and molecular weight. Generally, their low water

solubility and high octanol-water partition coefficients (log Kow) suggest a tendency to partition

into soil, sediment, and biota. While readily biodegradable under optimal conditions, their

persistence can increase in environments where microbial activity is limited. Toxicity to aquatic

organisms is often attributed to narcosis, a non-specific disruption of cell membranes. This

guide summarizes key environmental parameters for 2-methylpentadecane and its

counterparts, highlighting the impact of molecular structure on their environmental profile.
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The environmental fate of a chemical is largely dictated by its physical and chemical properties.

The following table summarizes key parameters for 2-methylpentadecane and the selected

comparative alkanes.

Property
2-
Methylpentade
cane

n-Hexadecane Pristane Phytane

CAS Number 1560-93-6 544-76-3 1921-70-6 638-36-8

Molecular

Formula
C₁₆H₃₄ C₁₆H₃₄ C₁₉H₄₀ C₂₀H₄₂

Molecular Weight

( g/mol )
226.44 226.44 268.52 282.55

Log Kₒw

(Octanol-Water

Partition

Coefficient)

~8.6 (estimated) 8.25
~9.38

(estimated)[1]

~9.87

(estimated)[2]

Water Solubility

(mg/L)

0.001062

(estimated)
0.0007 Insoluble Insoluble

Note: Data for 2-Methylpentadecane is primarily based on estimations due to a lack of

extensive experimental studies.

Environmental Fate
The environmental fate of alkanes is governed by processes such as biodegradation,

bioaccumulation, and mobility in various environmental compartments.

Biodegradation
The structure of alkanes significantly influences their susceptibility to microbial degradation.

Linear alkanes are generally more readily biodegradable than their branched counterparts.
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Alkane Biodegradation Potential Key Degradation Pathways

2-Methylpentadecane

Expected to be biodegradable,

but potentially at a slower rate

than linear alkanes.

The primary degradation

pathway is thought to involve

biterminal oxidation, where

both ends of the molecule are

oxidized to form a dicarboxylic

acid, which then enters a

modified beta-oxidation

pathway. Specialized

cytochrome P450 enzymes are

involved in metabolizing

branched alkanes.

n-Hexadecane
Readily biodegradable under

aerobic conditions.[3][4]

Terminal oxidation to a primary

alcohol, followed by oxidation

to an aldehyde and a fatty

acid, which is then degraded

via β-oxidation.

Pristane

Biodegradable, but more

resistant than linear alkanes.

[5]

Primarily undergoes terminal

oxidation at one or both ends

(ω-oxidation) to form pristanic

acid, followed by β-oxidation.

Subterminal oxidation can also

occur.

Phytane

Biodegradable, but more

resistant than linear alkanes.

[5][6]

Similar to pristane, it

undergoes terminal oxidation

to form phytanic acid, followed

by α- and β-oxidation.

The "Ready Biodegradability" of a substance is assessed using standardized OECD test

guidelines. A common method is the CO₂ Evolution Test (OECD 301B).
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Test Setup

Incubation (28 days) Measurement & Analysis

Sealed Test Vessel
(Mineral Medium + Inoculum)

Incubate in the dark
at controlled temperature

(20-24°C) with continuous stirring

Aeration with
CO₂-free air

Test Substance
(e.g., 2-Methylpentadecane)

Control Vessel
(Inoculum Only)

Reference Vessel
(Readily Biodegradable Substance)

CO₂ Absorption
(e.g., Ba(OH)₂ or NaOH)

Evolved CO₂ Titration of remaining alkali
or TOC analysis of absorbent

% Biodegradation =
(CO₂ produced by test substance) / (Theoretical CO₂) x 100

Click to download full resolution via product page

Figure 1: Workflow for OECD 301B Ready Biodegradability Test.

Bioaccumulation
The high log Kₒw values of these alkanes indicate a potential for bioaccumulation in aquatic

organisms. The Bioconcentration Factor (BCF) is a key metric for assessing this potential.

Alkane
Bioconcentration Factor
(BCF)

Potential for
Bioaccumulation

2-Methylpentadecane

No experimental data

available. Estimated to be high

based on its high log Kₒw.

High

n-Hexadecane

No definitive experimental BCF

value found. Expected to be

high based on its log Kₒw.

High

Pristane 230 (estimated for fish)[1] High[1]

Phytane 130 (estimated for fish)[2] High[2]
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The bioaccumulation potential is experimentally determined using OECD Guideline 305, which

involves an uptake and a depuration phase.

Uptake Phase (e.g., 28 days)

Depuration Phase (e.g., 56 days)

Analysis

Fish exposed to
Test Substance in water
at constant concentration

Regular sampling of
fish and water

Fish transferred to
clean waterEnd of Uptake Phase

Chemical analysis of
Test Substance concentration

in fish tissue and water

Regular sampling of
fish and water

Calculate BCF:
BCF = C_fish / C_water

(at steady state)

Preparation

Exposure (96 hours)

Data Analysis

Prepare a series of test concentrations
and a control (clean water)

Expose groups of fish
to each test concentration

and the control

Acclimate test fish
(e.g., Rainbow Trout, Zebrafish)

Record mortality and sub-lethal effects
at 24, 48, 72, and 96 hours

Calculate the LC₅₀

(concentration causing 50% mortality)
using statistical methods
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Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

